Cas no 86891-03-4 (sodium acetylacetonate monohydrate)

sodium acetylacetonate monohydrate Properties

Names and Identifiers

• sodium acetylacetonate monohydrate
• Sodium 2,4-pentanedionate hydrate
• SODIUM 2,4-PENTANEDIONATE
• 2,4-PENTANEDIONE SODIUM SALT
• 2,4-PENTANEDIONE,SODIUM DERIVATIVE
• ACETYLACETONE,SODIUM DERIVATIVE
• Na(acac)*H2O
• Na(acetylacetonato)*H2O
• SODIUM ACETYLACETONATE
• sodium acetylacetonate hydrate
• sodium pentane-2,4-dionate monohydrate
• 2,4-Pentanedione, ion(1-), sodium, monohydrate (9CI)
• Acetylacetone sodium salt, monohydrate
• Sodium acetylacetonate hydrate;Sodium acetylacetonate monohydrate;Sodium 2,4-pentanedionate hydrate
• BCP15074
• 86891-03-4
• 2,4-Pentanedione,ion(1-), sodium, hydrate
• sodium (E)-4-oxopent-2-en-2-olate hydrate
• Sodium 2,4-pentanedionate hydrate, 95%
• Sodium;4-oxopent-2-en-2-olate;hydrate
• +Expand

• MDL： MFCD09752605
• InChIKey： SGBUDUYYJQXPFY-UHFFFAOYSA-N
• Inchi： 1S/C5H7O2.Na.H2O/c1-4(6)3-5(2)7;;/h3H,1-2H3;;1H2/q-1;+1;
• SMILES： [Na+].O=C(C)[CH-]C(C)=O.O

Computed Properties

• Exact Mass: 140.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.045
• Heavy Atom Count: 9
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 63.1

Experimental Properties

• LogP: 0.84540
• PSA: 49.36000
• Water Partition Coefficient: Soluble in water.
• Melting Point: 230 °C (dec.)(lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Hygroscopic

sodium acetylacetonate monohydrate Security Information

• WGK Germany：3
• Safety Instruction： S26-S36-S37-S39
• Risk Phrases：R20/21/22; R36/37/38; R40
• Dangerous goods sign： Xn
• Risk Phrases： 20/21/22-36/37/38-40
• TSCA：Yes
• FLUKA BRAND F CODES：3

sodium acetylacetonate monohydrate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%